6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride
Overview
Description
6-Methoxy-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride (6-MBCH) is a versatile chemical compound with a wide range of applications in various scientific fields. It is a small molecule that is used as a starting material for the synthesis of various compounds and is also used as a reagent in a number of biochemical and physiological experiments. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 6-MBCH.
Scientific Research Applications
6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride has a wide range of applications in scientific research. It is used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a reagent in a number of biochemical and physiological experiments, such as protein and enzyme assays, cell-based assays, and gene expression studies.
Mechanism of Action
6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride acts as an inhibitor of a number of enzymes, including cytochrome P450 and monoamine oxidase. It also acts as an agonist of the adenosine A2A receptor, which is involved in a number of physiological processes, including pain modulation, cardiovascular regulation, and regulation of the immune system.
Biochemical and Physiological Effects
6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride has a number of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450, which is involved in the metabolism of a number of drugs, and monoamine oxidase, which is involved in the metabolism of neurotransmitters. It also acts as an agonist of the adenosine A2A receptor, which is involved in a number of physiological processes, including pain modulation, cardiovascular regulation, and regulation of the immune system.
Advantages and Limitations for Lab Experiments
6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride has a number of advantages for use in laboratory experiments. It is a small molecule, which makes it easy to work with, and it is highly soluble in a variety of solvents. It also has a high purity, which makes it suitable for use in a variety of biochemical and physiological experiments. However, it has a number of limitations as well. It is sensitive to light and air, and is unstable in the presence of strong acids or bases.
Future Directions
The potential applications of 6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride are still being explored. Future research may focus on its use as a starting material for the synthesis of a variety of compounds, as well its use in a number of biochemical and physiological experiments. Additionally, research may focus on its potential applications in drug discovery, as well as its potential use as an anti-inflammatory or anti-cancer agent.
Synthesis Methods
6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride is synthesized using a two-step process. The first step involves the reaction of 1,3-dichloro-5-methoxybenzene with sodium hydroxide to form a sodium salt of 1,3-dichloro-5-methoxybenzene. This salt is then reacted with hydrochloric acid to form 6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride. This method is simple and efficient, and yields a high purity product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride involves the reaction of 6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid with hydrochloric acid.", "Starting Materials": [ "6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid", "Hydrochloric acid" ], "Reaction": [ "To a solution of 6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid in a suitable solvent, add hydrochloric acid.", "Heat the reaction mixture to reflux for a suitable amount of time.", "Cool the reaction mixture and collect the precipitate by filtration.", "Wash the precipitate with a suitable solvent and dry to obtain 6-methoxy-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride." ] } | |
CAS RN |
2763755-29-7 |
Molecular Formula |
C9H9ClN2O3 |
Molecular Weight |
228.6 |
Purity |
95 |
Origin of Product |
United States |
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